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Compound of Interest |

Compound Name: 2-Ethylthiazole
CAS No.: 15679-09-1
Cat. No.: B099673
. J

Executive Summary & Hazard Profile

Objective: This guide provides a self-validating protocol for the safe disposal of 2-
Ethylthiazole. Unlike generic solvents, this compound presents a dual challenge: regulatory
flammability (Flash Point ~46°C) and extreme olfactory nuisance (nutty/roasted odor).

Improper disposal does not just risk regulatory non-compliance; it risks facility-wide disruption
due to odor permeation. This protocol prioritizes odor containment alongside RCRA
compliance.

Physicochemical Hazard Data
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Property Value Operational Implication

Unique Identifier for waste

CAS Number 15679-13-7 o
manifesting.[1][2][3]
_ RCRA D001 (Ignitable). Must
Flash Point 46°C (115°F) o
be segregated from oxidizers.
Low volatility relative to ether,
Boiling Point 148°C but sufficient vapor pressure to
cause odor issues.
Critical: Permeates standard
Odor Threshold Low (ppb range) LDPE trash bags. Requires
hermetic sealing.
- ) Do not dispose of via
Solubility Insoluble in water ) )
sink/drain.
) Heavier than water; sinks in
Density ~1.06 g/mL

aqueous phases.

Immediate Action: Spill Management

Causality: The flash point of 46°C places this in Flammable Liquid Category 3. While not as
volatile as acetone, it creates a flammable vapor layer near the floor. Static discharge is a
genuine risk during cleanup.

Protocol: Small vs. Large Spills

Do NOT use paper towels for volumes >10 mL. Paper increases surface area and evaporation
rate, exacerbating flammability and odor.

o Evacuate & Ventilate: Remove ignition sources immediately.
e Containment:

o Small (<50 mL): Cover with vermiculite or activated carbon. Carbon is preferred to adsorb
the odor.
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o Large (>50 mL): Dike the area with sand or non-combustible spill pillows.

o Cleanup:
o Use non-sparking tools (plastic scoop).
o Place absorbed material into a wide-mouth glass jar or HDPE container.

o Expert Tip: Seal the threads of the container with Parafilm or Teflon tape before screwing
on the lid to prevent odor migration.

Routine Disposal Workflow

Trustworthiness: This workflow is designed to prevent "waste stream rejection” by disposal
vendors and prevent cross-reactivity in the waste drum.

Step 1: Waste Stream Segregation

Correct Stream: Non-Halogenated Organic Solvents.

» Why? 2-Ethylthiazole contains Sulfur and Nitrogen but no Halogens (Cl, Br, F). Mixing with
halogenated waste increases incineration costs and can form corrosive byproducts.

» Incompatibility: NEVER mix with Strong Oxidizers (e.g., Nitric Acid, Peroxides) or Strong
Acids. Thiazoles are basic; mixing with acids generates heat (exothermic neutralization).

Step 2: Container Selection

e Primary: Amber Glass (preferred) or HDPE.

e Avoid: Low-Density Polyethylene (LDPE) wash bottles or open beakers. The organic vapors
will permeate LDPE, causing the waste storage cabinet to smell.

Step 3: Labeling & Storage[4]

e Label: "Hazardous Waste - Flammable Liquid."[1]

» Constituents: List "2-Ethylthiazole" explicitly.
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e Codes: Add D001 (Ignitable).

» Storage: Store in a dedicated Flammable Safety Cabinet (yellow bin) until pickup.

Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision points for handling 2-Ethylthiazole,
ensuring no step—specifically odor mitigation—is overlooked.
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2-Ethylthiazole Waste Generated

Determine Waste Type

Accidental Spill Routine Lab Waste

Absorb with Vermiculite/Carbon
(NO Paper Towels)

' v

Segregate: Non-Halogenated
Organic Stream

Use Non-Sparking Tools

'

Select Container:
Glass or HDPE Only

CRITICAL: Seal Threads
(Parafilm/Teflon)

Label: D001 (Ignitable)
+ '2-Ethylthiazole'

Store: Flammable Cabinet
(Cool/Dark)

Professional Incineration

Click to download full resolution via product page
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Figure 1: Operational decision tree for 2-Ethylthiazole disposal, highlighting the critical odor
control step often missed in standard protocols.

Regulatory & Compliance Codes

To ensure your facility remains audit-ready, use the following codes when filling out your
hazardous waste manifest.

RCRA Code:D001 (Ignitable Characteristic).[4]

o Reasoning: Flash point < 60°C (140°F) triggers this classification automatically under 40
CFR 261.21 [3].

o DOT Shipping Name: Flammable Liquid, N.O.S. (contains 2-Ethylthiazole).[1][3][5][6][7][8]
[O][10][11]

e UN Number: UN 1993.
e Hazard Class: 3.

e Packing Group: Ill.

Expert Commentary: The "Odor Fatigue" Risk

As a Senior Scientist, | must warn you of Olfactory Fatigue. After working with thiazoles for 15-
20 minutes, you may stop smelling them. This does not mean the vapor is gone.

e Protocol: Always trust the ventilation system over your nose.

 Verification: If a colleague enters the lab and comments on a "roasted nut" or "burnt” smell,
assume a container is not sealed properly, even if you cannot smell it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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